2-(4-(1-methyl-1H-pyrazole-4-sulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide

Specification

• CAS No.: 1448052-12-7
• Molecular Formula: C14H15F3N4O3S
• Molecular Weight: 376.35
• IUPAC Name: 2-[4-[(1-methylpyrazol-4-yl)sulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• Standard InChI: InChI=1S/C14H15F3N4O3S/c1-21-8-12(7-19-21)25(23,24)20-11-4-2-10(3-5-11)6-13(22)18-9-14(15,16)17/h2-5,7-8,20H,6,9H2,1H3,(H,18,22)
• Standard InChI Key: KBZDEABNCILZKV-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F

Introduction

2-(4-(1-methyl-1H-pyrazole-4-sulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide is a synthetic compound that has garnered interest in research due to its potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis, and biological significance.

Synthesis

The synthesis of 2-(4-(1-methyl-1H-pyrazole-4-sulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide typically involves the reaction of 4-(1-methyl-1H-pyrazole-4-sulfonamido)benzene with 2,2,2-trifluoroacetyl chloride in the presence of a base. This process requires careful control of reaction conditions to ensure high purity and yield.

Antimicrobial Activity

The antimicrobial activity of pyrazole derivatives has been explored in various studies. While there is no direct evidence for this specific compound, related compounds have shown promising results against both Gram-positive and Gram-negative bacteria, as well as fungal species.

Anticancer Activity

The anticancer potential of pyrazole-based compounds is an area of ongoing research. Although specific data on 2-(4-(1-methyl-1H-pyrazole-4-sulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide is not available, similar compounds have demonstrated activity against various cancer cell lines.

Research Findings and Future Directions

Property	Description
Chemical Stability	Generally stable under standard conditions, but may degrade in high temperatures or strong acids/bases.
Solubility	Moderate solubility in organic solvents like DMSO and ethanol.
Biological Activity	Potential anti-inflammatory, antimicrobial, and anticancer properties, though specific studies are needed.

Future research should focus on in-depth biological evaluations, including in vitro and in vivo studies to fully elucidate the compound's pharmacological profile and potential therapeutic applications.